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Compound of Interest

Compound Name: Decanoic acid-d19

Cat. No.: B1591744 Get Quote

Essential Safety and Handling Guide for
Decanoic Acid-d19
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for the use of Decanoic acid-d19, including personal

protective equipment (PPE) guidelines, operational procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment
Decanoic acid-d19 is classified as a substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2][3] It is also considered harmful to aquatic

life with long-lasting effects.[1] Therefore, adherence to strict safety protocols is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[4]

To prevent eye contact which

can cause serious irritation.[1]

[2]

Skin Protection

Appropriate protective gloves

(e.g., nitrile or butyl rubber)

and clothing to prevent skin

exposure.[4][5][6]

To avoid direct skin contact

which can cause irritation.[1][2]

[4]

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant

respirator use.[4] Use in a well-

ventilated area or under a

fume hood.[3][4][7]

To prevent inhalation of dust or

fumes which may cause

respiratory tract irritation.[1][3]

Quantitative Safety and Physical Data
A summary of key quantitative data for Decanoic acid-d19 is provided below for easy

reference.
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Property Value

CAS Number 88170-22-3[1][8]

Molecular Formula C₁₀HD₁₉O₂[8]

Molecular Weight 191.38 g/mol [2][9]

Form Solid or oil[8][9]

Melting Point 30-32 °C[9]

Boiling Point 268-270 °C[9]

Density 0.991 g/mL at 25 °C[9]

Oral LD50 (rat) >10 g/kg[1]

Flash Point 110.00 °C (closed cup)[9]

Experimental Protocol: Safe Handling and Storage
Adherence to the following procedural steps is critical for the safe handling and storage of

Decanoic acid-d19.

Handling:

Ventilation: Always handle Decanoic acid-d19 in a well-ventilated area or under a chemical

fume hood to minimize inhalation of dust or vapors.[3][4][7]

Avoid Contact: Minimize dust generation and accumulation.[4] Avoid contact with eyes, skin,

and clothing.[4]

Personal Hygiene: Wash hands thoroughly after handling the substance.[3][4] Do not eat,

drink, or smoke in the handling area.[7]

Ignition Sources: Keep away from sources of ignition and take precautionary measures

against static discharge.[1]

Storage:
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Container: Store in a tightly closed container.[4]

Conditions: Store in a cool, dry, well-ventilated area away from incompatible substances

such as bases, reducing agents, and strong oxidizers.[3][4] Some suppliers recommend

storage at -20°C.[7][10]

Light and Moisture: Store away from light and moisture.[2]

Emergency Procedures
In the event of exposure or a spill, follow these immediate first-aid and cleanup measures.

First-Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[1][3]

After Skin Contact: Immediately wash the affected area with plenty of water and soap.[1]

Remove contaminated clothing and wash it before reuse.[4] If skin irritation occurs, get

medical advice.[11]

After Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact

lenses if present and easy to do. Continue rinsing.[3] If eye irritation persists, get medical

advice.[1][11]

After Swallowing: Rinse mouth.[3] Call a poison center or doctor if you feel unwell.[3]

Accidental Release Measures:

Containment: Use proper personal protective equipment.[4]

Cleanup: For spills, vacuum or sweep up the material and place it into a suitable disposal

container.[4] Absorb with liquid-binding material (sand, diatomite, acid binders, universal

binders, sawdust) if in liquid form.[1]

Ventilation: Ensure adequate ventilation of the area.[4]

Disposal: Dispose of the collected material according to official regulations.[1]
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Disposal Plan
Proper disposal of Decanoic acid-d19 is crucial to prevent environmental contamination.

Regulations: Disposal must be made according to official local, regional, and national

regulations.[1]

Prohibitions: Do not dispose of together with household garbage.[1] Do not allow the product

to reach the sewage system or enter sewers, surface water, or ground water.[1]

Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as hazardous waste to ensure complete and accurate classification.

[12]

Workflow for Safe Handling and Disposal of
Decanoic Acid-d19
The following diagram outlines the logical workflow for the safe handling and disposal of

Decanoic acid-d19.
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Workflow for Safe Handling and Disposal of Decanoic Acid-d19
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Caption: Logical workflow for the safe handling and disposal of Decanoic acid-d19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1591744?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

